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Compound of Interest

Compound Name: Iron(ll) Trifluoromethanesulfonate

Cat. No.: B2506139

Essential Safety and Handling Guide for Iron(ll)
Trifluoromethanesulfonate

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel, including researchers, scientists, and drug development professionals working with
Iron(ll) Trifluoromethanesulfonate. Adherence to these procedures is critical for ensuring a
safe laboratory environment.

Chemical Identifier:

Compound Name Iron(ll) Trifluoromethanesulfonate

Iron(ll) triflate, Ferrous

Synenyms trifluoromethanesulfonate
CAS Number 59163-91-6

Molecular Formula C2FeFeO6S:2

Molecular Weight 353.99 g/mol

Appearance Off-white to brown powder
Melting Point >300 °C

Hazard Identification and Classification:
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Iron(ll) Trifluoromethanesulfonate is a hazardous substance that can cause severe skin
burns and serious eye damage.[1][2][3]

Hazard Class Category Hazard Statement

i . o H314: Causes severe skin
Skin Corrosion/Irritation 1
burns and eye damage

. L H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage

Signal Word: Danger
Hazard Pictogram:

lwsalt text

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type Specifications

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards. A face shield is also
required.[1][2]

Eye/Face

Wear chemically impermeable gloves (e.g.,
Ski nitrile, neoprene) that have been inspected prior
in
to use.[2][4] Wear fire/flame resistant and

impervious clothing.[2]

Use a NIOSH/MSHA or European Standard EN
Respiratory 149 approved respirator if exposure limits are

exceeded or if dust formation is likely.[4][5]

Operational Procedures
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Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the
formation of dust and aerosols.[2][3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Keep the container tightly closed and store in a dry, cool, and well-ventilated place, away
from incompatible materials.[2][4]

Wash hands thoroughly after handling and before breaks.[1][3]
Step-by-Step Handling Protocol:

e Preparation:

o Ensure the work area (fume hood) is clean and uncluttered.

o Assemble all necessary equipment (spatula, weighing paper/boat, glassware) and have
waste containers readily accessible.

o Don the required personal protective equipment as specified in the table above.
» Weighing:
o Carefully open the container.

o Using a clean spatula, transfer the desired amount of Iron(ll) Trifluoromethanesulfonate
to a tared weighing vessel.

o Perform this task gently to minimize dust generation.
 Dissolution/Transfer:

o If dissolving, slowly add the solid to the solvent with stirring. Be aware of any potential
exothermic reactions.

o If transferring the solid, ensure the receiving vessel is properly labeled and stable.
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e Post-Handling:

o

Securely close the main container.

[¢]

Clean the work area and any equipment used.

[¢]

Properly dispose of any contaminated materials (weighing paper, gloves, etc.) in the
designated hazardous waste container.

o

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Emergency and Disposal Plans

First Aid Measures:

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for

several minutes.[1][2] Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing and

seek immediate medical attention.[1][2]

Take off contaminated clothing immediately.[2]
Skin Contact Wash off with soap and plenty of water.[2] Seek

immediate medical attention.

Remove the person to fresh air and keep
Inhalation comfortable for breathing.[1][2] Seek immediate

medical attention.[2]

Rinse mouth. Do NOT induce vomiting.[1][2]
) Never give anything by mouth to an
Ingestion ) ]
unconscious person.[2] Call a doctor or Poison

Control Center immediately.[2]

Spill and Leak Procedures:

o Evacuation and Ventilation: Evacuate personnel from the immediate area. Ensure the area is
well-ventilated.
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o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[2]

e Clean-up:

o

Wear appropriate PPE.

[¢]

Mechanically take up the spilled solid (e.g., with a scoop or shovel) and place it in a
suitable, labeled container for disposal.[1][3]

[¢]

Avoid generating dust.

[¢]

Clean the spill area thoroughly.
Waste Disposal:
e This material and its container must be disposed of as hazardous waste.[1]

» Dispose of contents/container in accordance with all local, regional, national, and
international regulations.[1][2]

e Do not empty into drains or the environment.[1][2]

o Contaminated packaging should be handled in the same way as the substance itself and
disposed of accordingly.[1] Alternatively, containers can be triply rinsed and offered for
recycling or reconditioning.[2]

Workflow Diagram
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Workflow for Handling and Disposal of Iron(ll) Trifluoromethanesulfonate

Preparation

1. Prepare Work Area
(Fume Hood)

2. Don Required PPE

3. Weigh Compound

4. Transfer or Dissolve

Cleanup & onst-HandIing

5. Securely Close Container

i

6. Clean Work Area

i

7. Dispose of Contaminated Items

l Waste Disposal

Collect in Labeled

£ CEIOTE AR S S T S Hazardous Waste Container

Dispose via Licensed
Disposal Company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Iron(ll)
Trifluoromethanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-iron-ii-trifluoromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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